N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C19H18N4O4/c1-12-20-19(27-23-12)14-4-3-5-17(10-14)26-11-18(25)22-16-8-6-15(7-9-16)21-13(2)24/h3-10H,11H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: VOZBBLUZTVVQJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC(=CC=C2)OCC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol

Description

N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has garnered significant attention in scientific research due to its potential applications in medicine. This compound is a synthetic molecule that has been developed through the process of chemical synthesis. Its unique structure and properties make it a promising candidate for use in various scientific research applications.

Mechanism of Action

The mechanism of action of N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting the production of certain enzymes that are involved in the inflammatory response. This, in turn, reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. Additionally, it has been shown to have antipyretic effects, which means that it can reduce fever.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is its ability to reduce inflammation and pain. This makes it a useful tool for studying the inflammatory response in laboratory experiments. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of research could be the development of new drugs based on the structure of this compound. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in medicine. Finally, research could be conducted to explore the potential use of this compound in treating other conditions, such as cancer or neurological disorders.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a complex process that involves several steps. The synthesis begins with the preparation of the starting materials, which are then subjected to a series of chemical reactions to produce the final product. The process involves the use of various chemicals and reagents, including acetic anhydride, sodium hydroxide, and 3-methyl-1,2,4-oxadiazole-5-carboxylic acid, among others.

Scientific Research Applications

N-(4-acetamidophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been its use in medicine, specifically in the development of new drugs. The compound has been shown to exhibit various pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.